Cas no 2227729-49-7 ((2S)-4-(5-bromothiophen-2-yl)butan-2-amine)

• Product Name: (2S)-4-(5-bromothiophen-2-yl)butan-2-amine
• CAS No: 2227729-49-7
• MF: C₈H₁₂BrNS
• MW: 234.156579971313
• CID: 6276590
• PubChem ID: 93315333
• Update Time: 2025-05-22

(2S)-4-(5-bromothiophen-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(5-bromothiophen-2-yl)butan-2-amine
• EN300-1936960
• 2227729-49-7

• Inchi： 1S/C8H12BrNS/c1-6(10)2-3-7-4-5-8(9)11-7/h4-6H,2-3,10H2,1H3/t6-/m0/s1
• InChI Key： VWFGWPXACTWSSQ-LURJTMIESA-N
• SMILES： BrC1=CC=C(CC[C@H](C)N)S1

Computed Properties

• Exact Mass: 232.98738g/mol
• Monoisotopic Mass: 232.98738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2S)-4-(5-bromothiophen-2-yl)butan-2-amine

Comprehensive Overview of (2S)-4-(5-bromothiophen-2-yl)butan-2-amine (CAS No. 2227729-49-7)

The compound (2S)-4-(5-bromothiophen-2-yl)butan-2-amine (CAS No. 2227729-49-7) is a chiral amine derivative featuring a 5-bromothiophene moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and organic electronics. The presence of both a bromothiophene group and an amine functionality makes it a versatile building block for synthesizing more complex molecules.

In recent years, researchers have shown growing interest in thiophene-based compounds like (2S)-4-(5-bromothiophen-2-yl)butan-2-amine due to their remarkable electronic properties. The 5-bromo substitution on the thiophene ring enhances its reactivity in cross-coupling reactions, making it valuable for creating conjugated systems used in organic semiconductors. This aligns perfectly with current industry trends toward developing more efficient organic photovoltaic materials and OLED technologies.

The chiral center in (2S)-4-(5-bromothiophen-2-yl)butan-2-amine adds another dimension to its utility, particularly in asymmetric synthesis. Many pharmaceutical researchers are actively investigating how such chiral building blocks can contribute to the development of enantioselective drugs. This is especially relevant given the increasing demand for single-enantiomer pharmaceuticals that often demonstrate improved efficacy and reduced side effects compared to their racemic counterparts.

From a synthetic chemistry perspective, the bromine atom in (2S)-4-(5-bromothiophen-2-yl)butan-2-amine serves as an excellent handle for further functionalization through various metal-catalyzed coupling reactions. This characteristic has made it particularly valuable in medicinal chemistry applications where researchers frequently need to create diverse compound libraries for biological screening. The compound's molecular weight and lipophilicity also make it suitable for crossing biological membranes, an essential property for drug candidates.

Recent publications have highlighted the potential of thiophene-containing compounds in addressing several therapeutic areas, including central nervous system disorders and inflammatory conditions. While specific applications of (2S)-4-(5-bromothiophen-2-yl)butan-2-amine remain proprietary in many cases, its structural features suggest possible utility in developing modulators for various biological targets. The scientific community continues to explore its potential in structure-activity relationship studies and lead optimization processes.

Quality control of (2S)-4-(5-bromothiophen-2-yl)butan-2-amine typically involves advanced analytical techniques such as chiral HPLC to ensure enantiomeric purity, along with NMR spectroscopy and mass spectrometry for structural confirmation. These rigorous characterization methods are crucial given the importance of stereochemical purity in pharmaceutical applications. Suppliers often provide detailed certificates of analysis that include information about the compound's optical rotation and chromatographic purity.

As research into heterocyclic compounds continues to expand, (2S)-4-(5-bromothiophen-2-yl)butan-2-amine represents an important example of how simple yet strategically functionalized molecules can serve as valuable tools in both academic and industrial settings. Its combination of electronic properties, synthetic versatility, and biological relevance ensures its continued importance in chemical research and development pipelines worldwide.